Cas no 1804910-41-5 (2-Bromo-4-difluoromethoxy-3-fluorophenol)

• Product Name: 2-Bromo-4-difluoromethoxy-3-fluorophenol
• CAS No: 1804910-41-5
• MF: C₇H₄BrF₃O₂
• MW: 257.004672050476
• CID: 4976934
• Update Time: 2025-06-13

2-Bromo-4-difluoromethoxy-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-difluoromethoxy-3-fluorophenol

• Inchi： 1S/C7H4BrF3O2/c8-5-3(12)1-2-4(6(5)9)13-7(10)11/h1-2,7,12H
• InChI Key： UZRWGPWFWFDDQW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)OC(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5

Additional information on 2-Bromo-4-difluoromethoxy-3-fluorophenol

Comprehensive Overview of 2-Bromo-4-difluoromethoxy-3-fluorophenol (CAS No. 1804910-41-5)

2-Bromo-4-difluoromethoxy-3-fluorophenol (CAS No. 1804910-41-5) is a halogenated phenolic compound with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of bromo, difluoromethoxy, and fluoro substituents, which enhance its reactivity and selectivity in synthetic pathways. Its molecular structure makes it a valuable intermediate for designing advanced materials and bioactive molecules, aligning with the growing demand for fluorinated compounds in modern chemistry.

The compound's CAS number 1804910-41-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global databases. Recent trends highlight increased interest in halogenated phenols due to their role in developing sustainable agrochemicals and pharmaceutical precursors. For instance, the difluoromethoxy group is particularly noteworthy for its metabolic stability, a property highly sought after in drug discovery programs targeting CNS disorders and anti-inflammatory agents.

From a synthetic perspective, 2-Bromo-4-difluoromethoxy-3-fluorophenol is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex aromatic systems. These reactions are pivotal in creating high-performance OLED materials and catalysts, addressing the surge in demand for energy-efficient technologies. Additionally, its fluorine-rich architecture aligns with the "green chemistry" movement, as fluorinated compounds often reduce environmental persistence compared to their non-fluorinated counterparts.

Analytical characterization of this compound typically involves NMR spectroscopy (notably 19F NMR) and mass spectrometry, techniques frequently discussed in academic and industrial forums. Researchers exploring structure-activity relationships (SAR) or molecular docking studies often prioritize such halogenated derivatives due to their predictable binding affinities. This has led to a rise in search queries like "fluorophenol derivatives in drug design" or "bromo-difluoromethoxy phenol applications," reflecting its relevance in cutting-edge science.

In the context of industrial scalability, CAS 1804910-41-5 is manufactured under stringent quality controls to meet the standards of GMP-compliant facilities. Its storage and handling require attention to moisture-sensitive conditions, a common consideration for halogenated intermediates. As regulatory frameworks evolve, particularly in the EU and North America, compounds like this are scrutinized for their ecological impact, driving innovations in biodegradable alternatives and waste-minimization protocols.

Emerging discussions in AI-driven drug discovery platforms frequently reference multifluorinated aromatics like 2-Bromo-4-difluoromethoxy-3-fluorophenol as templates for virtual screening. This synergy between computational chemistry and experimental validation underscores the compound's versatility. Furthermore, its potential in petrochemical catalysis and polymeric materials has sparked interest in patent literature, with several filings highlighting its utility in high-temperature stabilizers.

To summarize, 2-Bromo-4-difluoromethoxy-3-fluorophenol (CAS No. 1804910-41-5) represents a convergence of synthetic utility and environmental adaptability. Its applications span life sciences, material engineering, and green technology, making it a focal point for interdisciplinary research. As scientific communities prioritize sustainable synthesis and precision medicine, this compound is poised to remain a key player in innovation pipelines worldwide.